Cas no 2757921-95-0 (7-Bromo-3-chloro-2-(chloromethyl)-4-methylquinoline)

• Product Name: 7-Bromo-3-chloro-2-(chloromethyl)-4-methylquinoline
• CAS No: 2757921-95-0
• MF: C₁₁H₈BrCl₂N
• MW: 304.997920036316
• CID: 6410817
• PubChem ID: 165762721
• Update Time: 2025-05-25

7-Bromo-3-chloro-2-(chloromethyl)-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2757921-95-0
• 7-bromo-3-chloro-2-(chloromethyl)-4-methylquinoline
• EN300-37346813
• 7-Bromo-3-chloro-2-(chloromethyl)-4-methylquinoline

• Inchi： 1S/C11H8BrCl2N/c1-6-8-3-2-7(12)4-9(8)15-10(5-13)11(6)14/h2-4H,5H2,1H3
• InChI Key： UICFJBYZCBCNRK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC(CCl)=C(C=2C)Cl

Computed Properties

• Exact Mass: 302.92172g/mol
• Monoisotopic Mass: 302.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 7-Bromo-3-chloro-2-(chloromethyl)-4-methylquinoline

Comprehensive Overview of 7-Bromo-3-chloro-2-(chloromethyl)-4-methylquinoline (CAS No. 2757921-95-0)

The compound 7-Bromo-3-chloro-2-(chloromethyl)-4-methylquinoline (CAS No. 2757921-95-0) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine and chlorine substituents, makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to the quinoline scaffold's prevalence in bioactive compounds. The presence of chloromethyl and methyl groups further enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for halogenated quinolines like 7-Bromo-3-chloro-2-(chloromethyl)-4-methylquinoline has surged, driven by their role in developing antimicrobial agents and anticancer drugs. A growing trend in organic chemistry is the exploration of sustainable synthesis methods, and this compound aligns well with such initiatives. Its CAS No. 2757921-95-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Users often inquire about its solubility, stability, and synthetic routes, highlighting its practical importance.

One of the key advantages of 7-Bromo-3-chloro-2-(chloromethyl)-4-methylquinoline is its adaptability in cross-coupling reactions, a hotspot in modern organic synthesis. The bromo and chloro substituents facilitate palladium-catalyzed reactions, which are pivotal for constructing heterocyclic frameworks. This aligns with the broader industry shift toward catalyst-driven processes, a topic frequently discussed in green chemistry forums. Additionally, its methylquinoline core is a recurring motif in fluorescence probes, making it valuable for imaging technologies.

The compound's structural features also make it a candidate for computational chemistry studies. Researchers often model its electronic properties to predict reactivity, a trend fueled by the rise of AI-assisted drug design. Questions about its spectroscopic data (e.g., NMR, IR) are common in academic circles, underscoring its role in analytical chemistry. Furthermore, its potential in agrochemical formulations is being explored, particularly in crop protection research, where halogenated compounds are known for their efficacy.

From a commercial perspective, CAS No. 2757921-95-0 is listed in catalogs of specialty chemical suppliers, often under the category of building blocks for drug discovery. Its patent landscape reveals ongoing innovations, with several applications citing its use in kinase inhibitors—a trending topic in oncology research. The compound's safety profile and handling guidelines are also frequently queried, reflecting the industry's emphasis on laboratory safety standards.

In summary, 7-Bromo-3-chloro-2-(chloromethyl)-4-methylquinoline (CAS No. 2757921-95-0) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its relevance to cutting-edge research and alignment with sustainability goals ensure its continued prominence in scientific discourse. As interest in halogenated heterocycles grows, this compound is poised to remain a focal point for innovation.